Cas no 1352317-77-1 (2-Bromo-1-butoxy-4-nitrobenzene)

• Product Name: 2-Bromo-1-butoxy-4-nitrobenzene
• CAS No: 1352317-77-1
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD20529435
• CID: 1039007
• PubChem ID: 56776535
• Update Time: 2025-10-29

2-Bromo-1-butoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-butoxy-4-nitrobenzene
• SCHEMBL13140933
• DTXSID20718317
• MFCD20529435
• CS-0210952
• 1352317-77-1
• BS-25627
• CEC31777

• MDL： MFCD20529435
• Inchi： 1S/C10H12BrNO3/c1-2-3-6-15-10-5-4-8(12(13)14)7-9(10)11/h4-5,7H,2-3,6H2,1H3
• InChI Key： GKSVZLWXYJLMNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00000
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 4.05940

Additional information on 2-Bromo-1-butoxy-4-nitrobenzene

Chemical Profile of 2-Bromo-1-butoxy-4-nitrobenzene (CAS No. 1352317-77-1)

2-Bromo-1-butoxy-4-nitrobenzene, identified by its CAS number 1352317-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and a bromine substituent (-Br) on a benzene ring, which is further functionalized with a butoxy side chain (-OCH₂CH₂CH₂CH₃). The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The butoxy moiety in 2-Bromo-1-butoxy-4-nitrobenzene contributes to its solubility and stability, which are critical factors in various chemical reactions and applications. The presence of both bromine and nitro groups provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific purposes. In recent years, such compounds have been explored in the development of novel pharmaceuticals, where structural modifications can lead to enhanced biological activity and improved pharmacokinetic profiles.

One of the most compelling aspects of 2-Bromo-1-butoxy-4-nitrobenzene is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The bromine atom serves as an excellent leaving group in these transformations, facilitating the formation of new carbon-carbon bonds with various organic substrates. This capability has made 2-Bromo-1-butoxy-4-nitrobenzene a popular choice for medicinal chemists seeking to develop new drug candidates.

Recent studies have highlighted the role of nitroaromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The nitro group can be reduced to an amine, introducing a polar moiety that can enhance binding affinity or alter metabolic pathways. Additionally, the electronic properties of the nitro group influence the reactivity of adjacent functional groups, making it a strategic component in molecular design. For instance, researchers have demonstrated that derivatives of 2-Bromo-1-butoxy-4-nitrobenzene exhibit promising antiviral and anti-inflammatory properties, underscoring its potential as a pharmacophore.

The butoxy group not only improves solubility but also influences the metabolic fate of the compound. In drug development, understanding how functional groups affect absorption, distribution, metabolism, and excretion (ADME) is crucial for optimizing therapeutic efficacy. The butoxy side chain can slow down metabolic degradation, potentially extending the half-life of drugs derived from this scaffold. This characteristic has been exploited in designing long-acting formulations that require less frequent dosing.

In agrochemical research, 2-Bromo-1-butoxy-4-nitrobenzene has been investigated as a precursor for herbicides and pesticides. The structural features of this compound allow for interactions with biological targets in plants and pests, disrupting essential metabolic pathways. For example, modifications to the nitro and bromine substituents can alter toxicity profiles while maintaining efficacy against target organisms. Such applications highlight the versatility of this compound across different sectors of chemical research.

The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene typically involves multi-step processes starting from commercially available aromatic precursors. Key steps include nitration to introduce the nitro group, followed by bromination at specific positions on the benzene ring. The final step often involves etherification to attach the butoxy group via nucleophilic substitution or other suitable reactions. Advances in synthetic methodologies have improved yields and purity, making large-scale production more feasible for research and industrial applications.

From a computational chemistry perspective, modeling studies on 2-Bromo-1-butoxy-4-nitrobenzene have provided insights into its reactivity and interaction with biological targets. Molecular docking simulations have been used to predict binding affinities with enzymes and receptors, guiding rational drug design efforts. These computational approaches complement experimental work by identifying promising analogs for further optimization.

The growing interest in green chemistry has also influenced how 2-Bromo-1-butoxy-4-nitrobenzene is synthesized and utilized. Researchers are exploring catalytic methods that reduce waste and energy consumption while maintaining high selectivity. For instance, transition metal-catalyzed reactions offer an alternative to traditional electrophilic aromatic substitution methods, providing cleaner routes to functionalized benzenes like 2-Bromo-1-butoxy-4-nitrobenzene.

In conclusion,2-Bromo-1-butoxy-4-nitrobenzene (CAS No. 1352317-77-1) is a versatile intermediate with significant potential in pharmaceuticals and agrochemicals due to its unique structural features. Its reactivity as a substrate for cross-coupling reactions combined with its ability to undergo functionalization makes it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound,2-Bromo-1-butoxy-4-nitrobenzene is likely to remain at the forefront of chemical innovation.